3,4-dimethoxy-N-[(1-methyl-3-piperidinyl)methyl]-N-(2-phenylethyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[(1-methylpiperidin-3-yl)methyl]-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C24H32N2O3/c1-25-14-7-10-20(17-25)18-26(15-13-19-8-5-4-6-9-19)24(27)21-11-12-22(28-2)23(16-21)29-3/h4-6,8-9,11-12,16,20H,7,10,13-15,17-18H2,1-3H3
• InChI Key: ZLSMGNWJGQHIGZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)CN(CCC2=CC=CC=C2)C(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C24H32N2O3
• Molecular Weight: 396.5 g/mol

Description

3,4-dimethoxy-N-[(1-methyl-3-piperidinyl)methyl]-N-(2-phenylethyl)benzamide is a chemical compound commonly known as FUB-AMB. It belongs to the synthetic cannabinoid family and is often used as a research chemical. FUB-AMB has gained attention due to its potential therapeutic applications in the field of medicine.

Mechanism of Action

The mechanism of action of FUB-AMB is not fully understood. However, it is believed to interact with the cannabinoid receptors in the brain, specifically CB1 and CB2 receptors. This interaction leads to the activation of the endocannabinoid system, which is involved in the regulation of various physiological processes such as pain, appetite, and mood.
Biochemical and Physiological Effects:
FUB-AMB has been found to have various biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models. FUB-AMB has also been found to have anxiolytic effects, reducing anxiety in animal models. Additionally, FUB-AMB has been shown to have hypoglycemic effects, reducing blood glucose levels in animal models.

Advantages and Limitations for Lab Experiments

FUB-AMB has several advantages for lab experiments. It is a potent compound, which means that it can be used in small quantities. It is also stable and can be stored for long periods without degradation. However, FUB-AMB has certain limitations. It is a synthetic compound and may not fully replicate the effects of natural cannabinoids. Additionally, FUB-AMB may have side effects that are not fully understood.

Future Directions

There are several future directions for research on FUB-AMB. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. FUB-AMB has also been studied for its potential use in treating addiction to opioids and other drugs. Additionally, research on FUB-AMB may lead to the development of new synthetic cannabinoids with improved therapeutic properties.
Conclusion:
In conclusion, FUB-AMB is a synthetic cannabinoid that has gained attention for its potential therapeutic applications. It has been studied for its analgesic, anti-inflammatory, and anxiolytic effects, as well as its potential use in treating obesity, diabetes, and neurodegenerative diseases. FUB-AMB interacts with the cannabinoid receptors in the brain and activates the endocannabinoid system. While FUB-AMB has several advantages for lab experiments, it also has certain limitations. Future research on FUB-AMB may lead to the development of new synthetic cannabinoids with improved therapeutic properties.

Synthesis Methods

The synthesis method of FUB-AMB involves the reaction of 2-phenylethylamine and 3,4-dimethoxybenzoyl chloride in the presence of triethylamine. The resulting product is then reacted with N-methylpiperidine in the presence of acetic acid to produce FUB-AMB. The purity of the compound is usually determined using high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS).

Scientific Research Applications

FUB-AMB has been widely used in scientific research due to its potential therapeutic applications. It has been found to have analgesic, anti-inflammatory, and anxiolytic effects. FUB-AMB has also been studied for its potential use in treating obesity, diabetes, and neurodegenerative diseases. Additionally, FUB-AMB has been used in cancer research to study its potential as a chemotherapeutic agent.